methyl 4-{2-[(2,3,6-trimethylphenoxy)acetyl]carbonohydrazonoyl}benzoate

• IUPAC Name: methyl 4-[(E)-[[2-(2,3,6-trimethylphenoxy)acetyl]hydrazinylidene]methyl]benzoate
• InChI: InChI=1S/C20H22N2O4/c1-13-5-6-14(2)19(15(13)3)26-12-18(23)22-21-11-16-7-9-17(10-8-16)20(24)25-4/h5-11H,12H2,1-4H3,(H,22,23)/b21-11+
• InChI Key: AITVOYDSWPHEAT-SRZZPIQSSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)OCC(=O)NN=CC2=CC=C(C=C2)C(=O)OC)C
• Isomeric SMILES: CC1=C(C(=C(C=C1)C)OCC(=O)N/N=C/C2=CC=C(C=C2)C(=O)OC)C
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

• Synthesis Methodology : Indenopyrazoles, similar in structure to the compound of interest, have been synthesized from corresponding indanones and phenyl isothiocyanates, which might suggest a possible pathway for the synthesis of our target compound (Minegishi et al., 2015).

• Intermediate Compounds : For related compounds, such as methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, the synthesis involves several steps from acetoacetic esters, which could be relevant for our compound (Selič et al., 1997).

Molecular Structure Analysis

• Crystal Structure : The crystal structure of compounds like methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5, 5-dimethyl hexahydro-1-pyrimidinyl)methyl]-5, 5- dimethylhexahydro-1- pyrimidinyl}-1- diazenyl) benzoate has been determined, indicating possible structural features of the target compound (Moser et al., 2005).

Chemical Reactions and Properties

• Reaction Behavior : Research on related compounds shows reaction behavior and potential intermediates that could be extrapolated to understand the chemical reactions of our target compound. For instance, the behavior of methyl 2-benzoylamino-3-dimethylaminopropenoate in the synthesis of fused pyranones provides insights into potential reactions (Ornik et al., 1990).

Physical Properties Analysis

• Solubility and Stability : The physical properties like solubility and stability of similar compounds, such as methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate, can offer insights into the physical behavior of our target compound (Portilla et al., 2007).

Chemical Properties Analysis

• Chemical Structure and Reactivity : Studies on compounds like methyl 4-(3-ethyl-3-hydroxymethyltriazen-1-yl) benzoate, which are structurally related, provide information on the chemical structure and reactivity that could be relevant to our compound of interest (Chopra & Schwalbe, 1991).

Scientific Research Applications

Antimicrobial and Antibacterial Properties

Research by Szczesio et al. (2018) has explored the structural and antibacterial properties of a set of dithioesters, revealing the significant influence of substituents on the aromatic ring, particularly hydroxyl groups in ortho positions, on biological activity against various strains. This study underlines the potential antimicrobial applications of related compounds, suggesting that modifications to the molecular structure could enhance antibacterial effectiveness. The study emphasizes the importance of structural attributes in determining the biological activity of such compounds (Szczesio, Korona-Głowniak, & Gobis, 2018).

Antiproliferative and Cancer Research

A notable study by Minegishi et al. (2015) on the antiproliferative activity of indenopyrazoles towards human cancer cells identified a compound that acted as a tubulin polymerization inhibitor. This compound demonstrated significant potential in hindering cancer cell growth without affecting antimicrobial and antimalarial activities, suggesting its use in cancer therapy. The research highlights the critical role of molecular structure in dictating the efficacy of such compounds against cancer cells (Minegishi et al., 2015).

Antioxidant Activity

Dighade and Parikh (2017) synthesized and evaluated the antioxidant activity of ketone derivatives of gallic hydrazide derived Schiff bases. Their findings indicate that these compounds exhibit significant antioxidant properties, suggesting their potential in combating oxidative stress-related disorders. The synthesis and characterization of these compounds provide a foundation for further exploration of their applications in medicinal chemistry (Dighade & Parikh, 2017).

Liquid Crystalline and Mesophase Behavior

Research into the mesophase behavior of aryl 4-alkoxyphenylazo benzoates by Naoum et al. (2015) investigates how lateral methyl substitution influences the liquid crystalline properties of these compounds. This study contributes to the understanding of how molecular modifications can affect the physical properties of liquid crystals, potentially guiding the development of new materials for electronic and display applications (Naoum, Fahmi, Ahmed, & Saad, 2015).